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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127 Get Quote

Introduction: Ethyl isonicotinate (CAS No: 1570-45-2), also known as ethyl 4-

pyridinecarboxylate, is a valuable building block in pharmaceutical synthesis, particularly in the

development of antitubercular and antihypertensive drugs.[1][2] Its utility in research and drug

development necessitates a thorough understanding of its safety profile and handling

requirements to ensure the well-being of laboratory personnel. This guide provides a

comprehensive overview of the safety data, handling protocols, and emergency procedures for

ethyl isonicotinate, tailored for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Ethyl isonicotinate is classified as a hazardous chemical and requires careful handling.[3] It is

a combustible liquid that can cause skin, eye, and respiratory irritation.[1][4][5] The primary

signal word associated with this chemical is "Warning".[4][5][6][7]

Table 1: GHS Hazard Classification for Ethyl Isonicotinate
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Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 4
H227: Combustible liquid[3][4]

[6]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[1]

[4][5]

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation[1][4][5]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1][4][5]

Physicochemical and Toxicological Properties
Understanding the physical, chemical, and toxicological properties of ethyl isonicotinate is

fundamental to its safe use.

Table 2: Physicochemical Properties of Ethyl Isonicotinate

Property Value References

Appearance
Colorless to pale yellow, clear

liquid
[1][3][6][7]

Molecular Formula C₈H₉NO₂ [4][6]

Molecular Weight 151.16 g/mol [4][5][6]

Boiling Point 220 °C (428 °F) at 760 mmHg [3][6]

Flash Point
87 - 88 °C (188.6 - 190.4 °F) -

closed cup
[3][6][8]

Density 1.009 g/mL at 25 °C

Water Solubility Sparingly soluble / Immiscible [1][2][6]

Refractive Index n20/D 1.501
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Table 3: Toxicological Data for Ethyl Isonicotinate

Test Route Species Value References

LD50 Intravenous Mouse 56 mg/kg [2][4]

Carcinogenicity N/A N/A

No component is

identified as a

probable,

possible or

confirmed human

carcinogen by

IARC.

[4]

General Note N/A N/A

The chemical,

physical, and

toxicological

properties have

not been

thoroughly

investigated.

[3][4][8][9]

Experimental Protocols: Safe Handling, Storage,
and Personal Protection
Adherence to strict protocols is essential to minimize exposure and mitigate risks.

Standard Handling Protocol
Risk Assessment: Before beginning work, perform a risk assessment for the planned

procedure. Identify potential hazards, including inhalation of vapors, skin/eye contact, and

fire risk.

Ventilation: Always handle ethyl isonicotinate in a well-ventilated area, preferably within a

chemical fume hood.[1][7][8][9]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][3][4][6][7][8] Implement measures to prevent the buildup of
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electrostatic charge.[4][7]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Section 3.3

before handling.

Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools like a

pipette or a graduated cylinder.

Hygiene: Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly with soap

and water after handling and before breaks.[4][8][9] Do not eat, drink, or smoke in the work

area.[6]

End of Work: Tightly close the container after use.[4][6][9] Clean the work area and

decontaminate any surfaces that may have come into contact with the chemical.

Storage Protocol
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, acids, and bases.[1][3][4][6][8][9]

Keep containers tightly closed to prevent leakage and contamination.[1][4][6][7][8][9]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Some sources recommend storing under an inert atmosphere like argon, as the material

may be sensitive to air and heat.[7][10]

Personal Protective Equipment (PPE) Protocol
Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields

conforming to NIOSH (US) or EN 166 (EU) standards.[4][8]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., neoprene, nitrile, or butyl

rubber).[4][11] Inspect gloves for integrity before each use. Use proper glove removal

technique to avoid skin contact with the outer surface of the glove.[4]
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Clothing: Wear a lab coat or other appropriate protective clothing to prevent skin exposure.

[8] An apron and antistatic boots may also be necessary depending on the scale of work.

[3]

Respiratory Protection: If ventilation is insufficient or for operations that may generate

significant vapors, use a NIOSH-approved respirator with an appropriate cartridge.[8] If a

respirator is the sole means of protection, a full-face supplied-air respirator is recommended.

[4]

Experimental Protocols: Emergency Procedures
Immediate and appropriate action during an emergency is critical.

First-Aid Measures Protocol
General Advice: In case of exposure or if you feel unwell, seek medical advice immediately

and show the Safety Data Sheet to the attending physician.[4][6][7][9]

If Inhaled:

Move the affected person to fresh air immediately.[4][6][8][9]

If breathing is difficult or has stopped, provide artificial respiration.[4][8][9]

Seek immediate medical attention.[4][6][8][9]

In Case of Skin Contact:

Immediately remove all contaminated clothing.[8]

Wash the affected area with plenty of soap and water for at least 15 minutes.[4][6][8][9]

If skin irritation occurs or persists, consult a physician.[4][7]

In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[4][6][8][9]
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Remove contact lenses if present and easy to do so. Continue rinsing.[4][7]

Consult a physician or ophthalmologist.[4]

If Swallowed:

Do NOT induce vomiting.[4][6][8][9]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of water.[8][9]

Never give anything by mouth to an unconscious person.[4][8][9]

Seek immediate medical attention.[4][6][8][9]

Fire-Fighting Protocol
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[3][4][6][8] Water mist can be used to cool unopened containers.[3][6]

Specific Hazards: The substance is a combustible liquid.[3][4][6] Hazardous combustion

products include toxic gases like carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[3][4]

[8] Vapors are heavier than air and may form explosive mixtures, especially with intense

heating. Containers may explode when heated.[3][6]

Protective Actions:

Evacuate the area.

Firefighters must wear full protective gear and a self-contained breathing apparatus

(SCBA) with a full face-piece operated in pressure-demand or other positive pressure

mode.[3][4][8][9]

Use water spray to keep fire-exposed containers cool and prevent rupture.[4][8]

Accidental Release (Spill Cleanup) Protocol
Immediate Actions:
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Ensure adequate ventilation.[4][7]

Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[3][4][7][8]

Evacuate non-essential personnel from the area.[4][7]

Personal Protection: Don the full appropriate PPE, including respiratory protection, gloves,

and eye protection.[4][8]

Containment:

Prevent further leakage or spillage if it is safe to do so.[4]

Do not allow the product to enter drains or waterways.[4] Cover drains if necessary.

Cleanup and Collection:

For small spills, absorb the liquid with an inert, non-combustible material such as dry sand,

earth, or vermiculite.[8]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and closed container for disposal.[4][8][9] An electrically protected vacuum cleaner or wet-

brushing can also be used.[4]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.[4]

Visualized Workflows
To further clarify procedural logic, the following diagrams illustrate key safety workflows.
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Start: Prepare for Handling
Ethyl Isonicotinate

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Verify Proper Ventilation
(Fume Hood Active)

4. Perform Work in Fume Hood
Away from Ignition Sources

Any Exposure or Spill?

Follow Emergency Protocols
(First Aid / Spill Cleanup)

Yes

5. Clean Work Area &
Decontaminate Surfaces

No

6. Securely Close Container &
Store Properly

End of Procedure

Click to download full resolution via product page

Figure 1: Recommended workflow for handling ethyl isonicotinate.
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Spill Occurs!

1. Alert Others & Evacuate Area

2. Assess Spill
(Size, Location, Ignition Risk)

3. Remove Ignition Sources
(If Safe)

4. Don Full PPE
(Incl. Respiratory Protection)

5. Contain Spill with
Inert Absorbent Material

6. Collect Absorbed Material
(Use Non-Sparking Tools)

7. Place Waste in a Labeled,
Sealed Container for Disposal

8. Decontaminate Spill Area

9. Report Incident

Click to download full resolution via product page

Figure 2: Flowchart for responding to an ethyl isonicotinate spill.
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Disposal Considerations
Unused ethyl isonicotinate and contaminated waste must be treated as hazardous waste.[3]

It is recommended to dispose of this material via a licensed professional waste disposal

service.[4] This combustible substance may be burned in a chemical incinerator equipped with

an afterburner and scrubber.[4] Always follow local, state, and federal environmental

regulations for chemical waste disposal.[3] Do not dispose of the material by pouring it into

drains.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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